5-methyl-1-phenyl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-methyl-1-phenyl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)pyrazole-4-carboxamide
• InChI: InChI=1S/C18H19N5O/c1-13-17(12-20-23(13)15-5-3-2-4-6-15)18(24)21-14-8-10-22-16(11-14)7-9-19-22/h2-7,9,12,14H,8,10-11H2,1H3,(H,21,24)
• InChI Key: MLPNCBFXJBXIRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NC3CCN4C(=CC=N4)C3
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include its uses and applications in various fields such as medicine, industry, or research.

Synthesis Analysis

Synthesis analysis involves understanding the methods and processes used to create the compound. This can include the types of reactions used, the starting materials, the conditions under which the synthesis occurs, and the yield of the final product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the structure of a molecule.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound can undergo. This can include its reactivity with other substances, the conditions under which it reacts, and the products of its reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties include characteristics such as melting point, boiling point, solubility, density, and reactivity. These properties can give insights into how the compound behaves under different conditions.

Scientific Research Applications

Biomedical Applications

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Anti-Inflammatory and Analgesic Applications

Pyrazole and its analogues, including the compound , have been applied to treat inflammatory diseases. .

Antidiabetic Applications

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Anticancer Applications

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Antibacterial Applications

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Insecticidal Applications

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Antileishmanial and Antimalarial Applications

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Drug Discovery Applications

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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules or systems. In the context of a drug, for example, the mechanism of action might involve binding to a specific receptor or inhibiting a particular enzyme.

Safety and Hazards

Safety and hazards analysis involves understanding the potential risks associated with handling or using the compound. This can include toxicity, flammability, environmental impact, and precautions for safe handling.

Future Directions

Future directions could involve potential applications or areas of research for the compound. This could include potential uses in medicine, industry, or research, or ways in which the synthesis or properties of the compound could be improved.